Cas no 4991-67-7 (1,3-Benzoxathiole-2-thione)
1,3-Benzoxathiole-2-thione structure
Product Name:1,3-Benzoxathiole-2-thione
1,3-Benzoxathiole-2-thione Properties
Names and Identifiers
-
- 1,3-Benzoxathiole-2-thione
- AKOS006372995
- DTXSID801311464
- SCHEMBL4804781
- 4991-67-7
- 1,3-benzoxathiole-2-thione
-
- InChIKey： LHKFTIXYEYLNDM-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H4OS2/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H
Computed Properties
- Exact Mass: 167.97035709Da
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 167.97035709Da
- Heavy Atom Count: 10
- Complexity: 158
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 66.6Ų
1,3-Benzoxathiole-2-thione Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-38344998-1.0g |
2H-1,3-benzoxathiole-2-thione |
4991-67-7 | 95% | 1.0g |
$0.0 |
1,3-Benzoxathiole-2-thione Related Literature
-
1. Dithiols. Part 28. Conversion of 1,3-dithiolan-2-ones, 1,3-oxathiolan-2-ones, and 1,3-oxathiolan-2-thiones into 1,3-dithiolan-2-thionesRichard C. Forster,Leonard N. Owen J. Chem. Soc. Perkin Trans. 1 1978 822
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